2-Fluoro-5-(4-formylphenyl)benzoic acid

• IUPAC Name: 2-fluoro-5-(4-formylphenyl)benzoic acid
• InChI: InChI=1S/C14H9FO3/c15-13-6-5-11(7-12(13)14(17)18)10-3-1-9(8-16)2-4-10/h1-8H,(H,17,18)
• InChI Key: AEKVDOUKBFWRSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C14H9FO3
• DSSTOX Substance ID: DTXSID00688908
• Molecular Weight: 244.22 g/mol
• CAS No.: 1261902-69-5

Description

2-Fluoro-5-(4-formylphenyl)benzoic acid is a fluorinated benzoic acid derivative with a molecular formula of C₁₄H₉FO₃ (calculated molecular weight: 244.22 g/mol). Its structure comprises a benzoic acid backbone substituted with a fluorine atom at the 2-position and a 4-formylphenyl group at the 5-position. While direct experimental data on this compound are absent in the provided evidence, its properties can be inferred from structurally similar benzoic acid derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Fluoro-5-(4-formylphenyl)benzoic acid can be achieved through several methods. One common approach involves the Suzuki-Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds. This reaction typically involves the coupling of a boronic acid derivative with a halogenated aromatic compound in the presence of a palladium catalyst .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Fluoro-5-(4-formylphenyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products:

Oxidation: 2-Fluoro-5-(4-carboxyphenyl)benzoic acid.

Reduction: 2-Fluoro-5-(4-hydroxyphenyl)benzoic acid.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Fluoro-5-(4-formylphenyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Used in the production of advanced materials and polymers with specific properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-(4-formylphenyl)benzoic acid involves its interaction with various molecular targets. The formyl group can participate in hydrogen bonding and other interactions with biological molecules, influencing their activity. The fluorine atom can enhance the compound’s stability and reactivity, making it a valuable tool in chemical and biological studies.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Fluoro-5-(trifluoromethyl)benzoic acid (CAS 115029-23-7)

• Molecular Formula : C₈H₄F₄O₂
• Molecular Weight : 208.11 g/mol
• Key Features :
  • A trifluoromethyl (-CF₃) group at the 5-position provides strong electron-withdrawing effects, enhancing stability and lipophilicity.
  • Used as an intermediate in pharmaceuticals and agrochemicals due to its resistance to metabolic degradation .
• Physical Properties : Off-white to light yellow crystalline solid with ≥98% purity .

2-Fluoro-5-formylbenzoic acid

• Molecular Formula : C₈H₅FO₃
• Molecular Weight : 168.12 g/mol
• Key Features :
  • A formyl (-CHO) group at the 5-position increases electrophilicity, favoring nucleophilic addition reactions.
  • Utilized in research applications, such as synthesizing Schiff bases or coordination polymers .

2-Fluoro-5-(2-fluorophenyl)benzoic acid

• Molecular Formula : C₁₃H₈F₂O₂
• Molecular Weight : 234.20 g/mol
• Key Features :
  • A 2-fluorophenyl substituent introduces steric and electronic effects, altering solubility and reactivity.
  • Demonstrated utility in HATU-mediated coupling reactions for drug discovery .

2-Fluoro-5-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzoic acid

• Key Features :
  • A phthalazine-derived substituent may confer biological activity, such as kinase inhibition or anticancer properties.
  • Highlighted in medicinal chemistry for targeted synthesis .

Comparative Analysis Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Applications	References
2-Fluoro-5-(4-formylphenyl)benzoic acid	C₁₄H₉FO₃	244.22 (calculated)	2-F, 5-(4-formylphenyl)	Organic synthesis intermediate	Inferred
2-Fluoro-5-(trifluoromethyl)benzoic acid	C₈H₄F₄O₂	208.11	2-F, 5-CF₃	Pharmaceutical intermediates
2-Fluoro-5-formylbenzoic acid	C₈H₅FO₃	168.12	2-F, 5-CHO	Research chemical synthesis
2-Fluoro-5-(2-fluorophenyl)benzoic acid	C₁₃H₈F₂O₂	234.20	2-F, 5-(2-F-phenyl)	Coupling reaction substrates

Key Research Findings and Insights

Reactivity Trends :

• The formyl group in 2-fluoro-5-(4-formylphenyl)benzoic acid likely enhances its utility in condensation reactions compared to trifluoromethyl or fluorophenyl analogs, which prioritize stability .
• Fluorine substituents generally improve metabolic stability and bioavailability in drug candidates .

Synthetic Considerations :

• Derivatives with electron-withdrawing groups (e.g., -CF₃, -CHO) require tailored reaction conditions to avoid premature decomposition .
• Suzuki-Miyaura coupling could introduce the 4-formylphenyl group to the benzoic acid core, as evidenced by similar syntheses .

Toxicity and Safety :

• Quantitative structure-toxicity relationship (QSTR) models for benzoic acids suggest that substituents like fluorine and formyl groups may influence acute toxicity (LD₅₀), but specific data for the target compound are lacking .

Physicochemical Properties :

• The 4-formylphenyl group may reduce aqueous solubility compared to simpler derivatives, necessitating organic solvents for extraction .